Cas no 181952-24-9 (Fmoc-Tyr(SO3H)-OH)
Fmoc-Tyr(SO3H)-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-Tyr(SO3H)-OH
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(hydroxysulfonyl)-L-tyrosine
- Fmoc-Tyr(SO?H)-OH
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-sulfo-D-tyrosine
- 9-fluorenylmethoxycarbonyl-3-(4-benzyloxyphenyl)-L-alanine
- AC1Q71C6
- AmbotzFAA1754
- Fmoc-Btr-OH
- Fmoc-L-Tyr(Bzl)-OH
- Fmoc-O-benzyl-L-tyrosine
- Fmoc-Tyr(Bzl)
- Fmoc-Tyr(Bzl)-OH
- Fmoc-tyrosine(Bzl)-OH
- Fmoc-Tys-OH
- Fmoc-Y(SO3H)
- PubChem19060
- SureCN2305316
- (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(sulfooxy)phenyl)propanoic acid
- Fmoc-L-Tyr(SO3H)-OH
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-sulfooxyphenyl)propanoic Acid
- MFCD13906328
- SCHEMBL15630883
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-(sulfooxy)phenyl)propanoic acid
- 181952-24-9
- L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-sulfo-
- Fmoc-Tyr(SO3H)-OH.nNa.nH2O
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- Inchi: 1S/C24H21NO8S/c26-23(27)22(13-15-9-11-16(12-10-15)33-34(29,30)31)25-24(28)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,25,28)(H,26,27)(H,29,30,31)/t22-/m0/s1
- InChI Key: CXMQJJASTSGJCK-QFIPXVFZSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 483.09878780g/mol
- Monoisotopic Mass: 483.09878780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 797
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 148Ų
Experimental Properties
- Density: 1.467
Fmoc-Tyr(SO3H)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | AFY113-250mg |
Fmoc-Tyr(SO3H)-OH |
181952-24-9 | 250mg |
$400.00 | 2023-01-10 | ||
| AAPPTec | AFY113-1g |
Fmoc-Tyr(SO3H)-OH |
181952-24-9 | 1g |
$1.100.00 | 2024-07-19 | ||
| A2B Chem LLC | AA97320-1g |
Fmoc-Tyr(SO3H)-OH |
181952-24-9 | 1g |
$958.00 | 2024-04-20 | ||
| A2B Chem LLC | AA97320-5g |
Fmoc-Tyr(SO3H)-OH |
181952-24-9 | 5g |
$3394.00 | 2024-04-20 |
Fmoc-Tyr(SO3H)-OH Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Fmoc-Tyr(SO3H)-OH
Recent Advances in the Application of Fmoc-Tyr(SO3H)-OH and Related Compound 181952-24-9 in Chemical Biology and Pharmaceutical Research
In recent years, the compound 181952-24-9 and the protected amino acid derivative Fmoc-Tyr(SO3H)-OH have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules play crucial roles in peptide synthesis, drug development, and the study of protein-protein interactions. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, highlighting their applications, mechanisms, and potential therapeutic benefits.
Fmoc-Tyr(SO3H)-OH, a sulfonated tyrosine derivative protected with a fluorenylmethyloxycarbonyl (Fmoc) group, is widely used in solid-phase peptide synthesis (SPPS). Its sulfonate group enhances solubility and mimics post-translational modifications, making it invaluable for studying biologically active peptides. Recent studies have demonstrated its utility in the synthesis of heparin-binding peptides and glycopeptides, which are critical for understanding cell signaling and inflammation processes. The compound's ability to improve peptide stability and bioavailability has also been explored in the context of drug delivery systems.
Compound 181952-24-9, although less commonly discussed, has emerged as a promising scaffold in medicinal chemistry. Recent publications have highlighted its potential as a kinase inhibitor, particularly in targeting aberrant signaling pathways in cancer. Structural modifications of this compound have yielded derivatives with improved selectivity and potency against specific oncogenic kinases. Computational modeling and high-throughput screening have further elucidated its binding mechanisms, paving the way for rational drug design.
One of the most notable advancements in this area is the integration of Fmoc-Tyr(SO3H)-OH into the development of peptide-based therapeutics. For instance, researchers have successfully incorporated this building block into the design of anti-inflammatory peptides that mimic natural sulfated tyrosine residues. These peptides exhibit enhanced binding affinity to growth factors and cytokines, offering new avenues for treating chronic inflammatory diseases. Additionally, the use of 181952-24-9-derived inhibitors in combination therapies has shown synergistic effects in preclinical models of drug-resistant cancers.
Methodologically, recent studies have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to characterize the interactions of these compounds with their biological targets. These structural insights have been instrumental in optimizing their pharmacological profiles. Furthermore, the application of machine learning algorithms to predict the activity of 181952-24-9 analogs has accelerated the discovery of novel lead compounds with reduced off-target effects.
In conclusion, the ongoing research on Fmoc-Tyr(SO3H)-OH and 181952-24-9 underscores their versatility and potential in addressing unmet medical needs. The combination of synthetic chemistry, structural biology, and computational approaches has significantly advanced our understanding of these molecules. Future directions may include exploring their applications in personalized medicine and expanding their use in non-traditional therapeutic areas such as neurodegenerative diseases and infectious diseases.
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